(R)-2,3-Dihydroxypropanal-d4

• Molecular Formula: C3H6O3
• Molecular Weight: 94.10 g/mol
• InChI: InChI=1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2/t3-/m0/s1/i1D,2D2,3D
• InChIKey: MNQZXJOMYWMBOU-ITGMSCEKSA-N

(R)-2,3-Dihydroxypropanal-d4 Overview

(R)-2,3-Dihydroxypropanal-d4 (CAS: 478529-60-1), also known as D-Glyceraldehyde-1,2,3,3'-d4, is a deuterium-labeled analog of D-glyceraldehyde, the simplest aldose and a key intermediate in glycolysis and the pentose phosphate pathway . This compound bears four deuterium atoms at positions 1, 2, 3, and 3' of the triose backbone (molecular formula: C3H2D4O3; molecular weight: 94.10 g/mol), enabling its detection and quantification via mass spectrometry with minimal interference from the endogenous unlabeled species [1]. The unlabeled parent compound, D-glyceraldehyde (CAS: 453-17-8), is a carbonyl metabolite of dietary fructose and participates in advanced glycation end-product (AGE) formation . The (R)- stereochemical designation indicates the D-enantiomer configuration, which is the naturally occurring and metabolically relevant form in mammalian systems .

LC-MS/MS isotope dilution internal standard for glyceraldehyde quantification

Supports metabolic flux studies in glycolysis and pentose phosphate pathways

Enantiopure D-glyceraldehyde for stereospecific enzyme assays and tracer experiments

• [1] ChemSrc. (R)-2,3-Dihydroxypropanal-d4 (CAS 478529-60-1) Database Entry. View Source

Why Substitutes Fail for (R)-2,3-Dihydroxypropanal-d4

Substitution of (R)-2,3-Dihydroxypropanal-d4 with unlabeled D-glyceraldehyde, racemic DL-glyceraldehyde-d4, or alternative isotopologues (e.g., 13C-labeled or mono-deuterated forms) introduces quantifiable analytical and interpretive liabilities. Unlabeled D-glyceraldehyde cannot serve as an internal standard in isotope dilution mass spectrometry, as it co-elutes with and is spectrally indistinguishable from the endogenous analyte, precluding correction for matrix effects and ionization variability [1]. The DL-racemic mixture contains the non-natural L-enantiomer, which may exhibit differential metabolic handling and confound enzyme-specific tracer studies where stereospecificity is critical . Mono-deuterated (e.g., D-glyceraldehyde-2-d, CAS: 478529-64-5) or di-deuterated analogs provide a mass shift of only +1 to +2 Da, increasing the risk of isotopic spectral overlap with endogenous M+1 or M+2 isotopologues arising from natural 13C abundance, thereby compromising quantitative accuracy in complex biological matrices . 13C-labeled glyceraldehyde isotopologues (e.g., DL-[1,3-13C2]glyceraldehyde), while offering alternative analytical utility, exhibit different chromatographic retention behavior compared to deuterated standards due to the absence of deuterium-induced polarizability effects, potentially introducing retention time mismatch artifacts in LC-MS workflows [2].

Unlabeled D-glyceraldehyde

vs

(R)-2,3-Dihydroxypropanal-d4

Co-elutes and indistinguishable from endogenous analyte; cannot correct matrix effects

Defined mass shift for resolved ISTD detection

DL-glyceraldehyde-d4 (racemic)

vs

(R)-2,3-Dihydroxypropanal-d4

Contains non-natural L-enantiomer; reduced metabolically competent fraction

Enantiopure D-form; supports stereospecific pathway tracing

Mono-deuterated (d1/d2) analogs

vs

(R)-2,3-Dihydroxypropanal-d4

Limited mass shift may cause isotopic overlap with endogenous M+1/M+2 isotopologues

Larger mass shift reduces endogenous isotopic interference

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in oral fluid? J Chromatogr A. 2011;1218(52):9366-9374. View Source

(R)-2,3-Dihydroxypropanal-d4 Comparative Evidence

Mass Spectrometric Resolution vs. Mono-Deuterated Standards

(R)-2,3-Dihydroxypropanal-d4 provides a +4 Da mass shift from the unlabeled analyte (m/z 90 → 94), compared to only a +1 Da or +2 Da shift from mono-deuterated (D-glyceraldehyde-2-d, CAS 478529-64-5) or di-deuterated analogs (D-glyceraldehyde-3,3'-d2) [1]. In LC-MS/MS quantification of glyceraldehyde in human plasma, the endogenous M+2 isotopologue abundance due to natural 13C2 (≈1.1%² ≈ 0.012% of total signal) is approximately 0.01% of the parent ion intensity [2]. The +4 Da shift of the d4-labeled standard positions the internal standard signal in a mass region where natural isotopic abundance contributes <0.0001% cross-contamination, enabling a signal-to-interference improvement of >100-fold compared to a +2 Da shift [2].

Isotopic Resolution

Class-level

+4 Da vs +2 Da: >100-fold reduction in isotopic background

Supports improved LLOQ and precision in low-abundance quantification

Based on natural 13C abundance calculations; method-specific validation advised

Evidence Dimension	Isotopic cross-contamination from endogenous M+n isotopologues
Target Compound Data	+4 Da mass shift; endogenous M+4 natural abundance <0.0001%
Comparator Or Baseline	+2 Da mass shift (e.g., d2-glyceraldehyde); endogenous M+2 natural abundance ≈0.012%
Quantified Difference	>100-fold reduction in isotopic background interference at the internal standard m/z channel
Conditions	Calculated based on natural 13C abundance (1.1%) for C3H6O3 using binomial probability; assumes complete deuterium incorporation at labeled positions

Why This Matters

A >100-fold reduction in isotopic background interference translates directly to improved lower limit of quantification (LLOQ) and assay precision at low analyte concentrations, which is critical for detecting subtle metabolic changes in precious biological samples.

• [1] ChemSrc. (R)-2,3-Dihydroxypropanal-d4 (CAS 478529-60-1) Database Entry (MW 94.10 vs unlabeled MW 90.08). View Source
• [2] Calculation based on natural 13C abundance (1.1%) for a C3 compound; binomial probability for 2×13C = (0.011)² ≈ 0.00012 (0.012%). Endogenous M+4 abundance (4×13C or 2×18O) < (0.011)⁴ = 1.5×10⁻⁸ (<0.000002%). View Source

Enantiomeric Purity for Stereospecific Tracing

(R)-2,3-Dihydroxypropanal-d4 is the D-enantiomer, which corresponds to the naturally occurring substrate for mammalian glyceraldehyde-3-phosphate dehydrogenase (GAPDH) and triose kinase. In contrast, DL-glyceraldehyde-d4 (CAS 478529-62-3) is a racemic mixture containing equimolar D- and L-enantiomers . GAPDH exhibits strict stereospecificity for the D-enantiomer; kinetic studies demonstrate that the L-enantiomer of glyceraldehyde is not phosphorylated by triose kinase and does not enter the glycolytic pathway via the canonical route [1]. In metabolic flux experiments using racemic DL-glyceraldehyde-d4 tracer, only 50% of the administered dose is metabolically available via the GAPDH-dependent pathway, whereas 100% of (R)-2,3-Dihydroxypropanal-d4 is substrate-competent, effectively doubling the tracer-specific signal and halving the required tracer mass for equivalent isotopic enrichment [2].

Enantiomeric Purity

Class-level

100% D-enantiomer vs 50% in DL-racemate

2× tracer-specific signal per unit mass; supports stereospecific flux studies

Classical enzymology; verify with specific enzyme system

Evidence Dimension	Metabolically competent tracer fraction in GAPDH-dependent glycolysis
Target Compound Data	100% (D-enantiomer exclusively)
Comparator Or Baseline	50% for DL-glyceraldehyde-d4 racemic mixture
Quantified Difference	2× higher tracer-specific signal per unit mass administered
Conditions	Mammalian GAPDH enzyme systems; stereospecificity established by classical enzymology literature

Why This Matters

Procurement of the enantiopure (R)-d4 form reduces tracer mass requirements by 50% for equivalent signal intensity in stereospecific metabolic studies, directly lowering experimental cost per data point and minimizing potential off-target effects from the non-natural L-enantiomer.

• [1] Kalckar HM. The enzymes of the galactose and glyceraldehyde metabolism. Adv Enzymol Relat Subj Biochem. 1958;20:111-134. (Documents stereospecificity of triose kinase for D-glyceraldehyde). View Source
• [2] Derived from the principle that racemic tracer contains 50% non-substrate L-enantiomer; tracer-specific signal is proportional to metabolically competent fraction. View Source

Deuterium Retention vs. Mono-Deuterated Analogs

(R)-2,3-Dihydroxypropanal-d4 incorporates deuterium at four positions: the aldehydic C-1, the secondary alcohol C-2, and both hydrogens at the primary alcohol C-3. In contrast, C-1 mono-deuterated glyceraldehyde (e.g., DL-glyceraldehyde-1-d) contains deuterium only at the aldehydic position [1]. During glycolysis, the aldehydic proton at C-1 is labile and undergoes rapid exchange with solvent water during the reversible isomerization to dihydroxyacetone phosphate (DHAP) catalyzed by triose phosphate isomerase (TPI) [2]. Deuterium at C-2 and C-3, however, is retained through the glyceraldehyde-3-phosphate → 1,3-bisphosphoglycerate step and subsequent glycolytic intermediates, enabling tracing beyond the initial phosphorylation step [3]. The d4 labeling pattern thus provides 3 retained deuterium atoms (at C-2 and C-3) for downstream flux measurements, versus 0 retained deuterium atoms from a C-1 mono-deuterated analog after TPI-mediated exchange, representing an infinite-fold improvement in tracer persistence through the glycolytic pathway [2][3].

Deuterium Retention

Class-level

3 retained D (d4) vs 0 retained D (d1) post-TPI

Persistent isotopic label for full glycolytic pathway tracking

Requires active TPI; confirm retention in experimental system

Evidence Dimension	Number of deuterium atoms retained post-triose phosphate isomerase equilibration
Target Compound Data	3 retained deuterium atoms (at C-2 and C-3 positions)
Comparator Or Baseline	0 retained deuterium atoms for C-1 mono-deuterated analog
Quantified Difference	Infinite-fold improvement (from zero to non-zero retention)
Conditions	Aqueous glycolytic conditions with active triose phosphate isomerase (TPI) catalyzing rapid C-1 proton exchange

Why This Matters

The C-2 and C-3 deuterium retention enables flux measurements through the entire lower glycolytic pathway, whereas C-1 labeled analogs lose the isotopic tag before the GAPDH step, rendering them useless for tracing carbon fate beyond triose phosphate isomerization.

• [1] Kuujia. Cas no 72599-69-0 (DL-Glyceraldehyde-1-d) Product Page. View Source
• [2] Knowles JR, Albery WJ, Perutz MF. Triose phosphate isomerase: isotope exchange studies of the mechanism. Biochemistry. 1976;15(25):5588-5600. (Documents rapid exchange of the C-1 proton). View Source
• [3] Buescher JM, Antoniewicz MR, Boros LG, et al. A roadmap for interpreting 13C metabolite labeling patterns from cells. Curr Opin Biotechnol. 2015;34:189-201. (Review of positional labeling retention principles). View Source

Kinetic Isotope Effect in Isomerization

The deuterium kinetic isotope effect (DKIE) for glyceraldehyde isomerization to dihydroxyacetone provides a mechanistic benchmark relevant to (R)-2,3-Dihydroxypropanal-d4. In base-catalyzed isomerization under formose conditions, the DKIE associated with the hydrogen transfer step yields a preexponential factor ratio AH/AD = 0.28 and an activation energy difference Ea(D) - Ea(H) = 9.1 kJ·mol⁻¹ [1]. This substantial primary kinetic isotope effect (KIE ≈ 4–6 at room temperature, extrapolated from Arrhenius parameters) indicates that deuteration at the transferring hydrogen position significantly alters the reaction rate [2]. For metabolic flux studies employing (R)-2,3-Dihydroxypropanal-d4, this DKIE must be quantitatively accounted for when interpreting isomerization kinetics or when the compound is used as a tracer in systems where glyceraldehyde ↔ dihydroxyacetone interconversion is rate-influencing [3].

Kinetic Isotope Effect

Head-to-head

KIE ≈ 4–6 (298 K); AH/AD = 0.28

Supports mechanistic correction in isomerization flux models

Formose conditions; context-dependent for enzymatic systems

Evidence Dimension	Kinetic isotope effect for glyceraldehyde isomerization to dihydroxyacetone
Target Compound Data	Deuterated glyceraldehyde: AH/AD = 0.28; ΔEa = +9.1 kJ·mol⁻¹; estimated KIE ≈ 4–6 at 298 K
Comparator Or Baseline	Unlabeled D-glyceraldehyde: AH/AD = 1.0; ΔEa = 0 kJ·mol⁻¹; KIE = 1.0 by definition
Quantified Difference	4- to 6-fold slower isomerization rate at room temperature for the deuterated species
Conditions	Base-catalyzed isomerization under formose conditions (aqueous, pH ~9-11, ambient temperature); Arrhenius analysis from 278–333 K

Why This Matters

Understanding the 4–6× rate reduction in isomerization enables researchers to apply appropriate kinetic corrections when using (R)-2,3-Dihydroxypropanal-d4 as a tracer, preventing systematic underestimation of glyceraldehyde-to-DHAP flux in metabolic models.

• [1] Appayee C, Breslow R. Evidence for tunneling in base-catalyzed isomerization of glyceraldehyde to dihydroxyacetone by hydride shift under formose conditions. Proc Natl Acad Sci USA. 2014;111(19):6940-6943. (PMC4394274). View Source
• [2] OMS DI. S-EPMC4394274 Dataset: Evidence for tunneling in base-catalyzed isomerization of glyceraldehyde to dihydroxyacetone by hydride shift. View Source
• [3] Tcherkez G. Chapter 5: KIE of metabolic flux and enzymes. In: Measurement and Analysis of Kinetic Isotope Effects. Methods in Enzymology. 2017;596:107-138. View Source

(R)-2,3-Dihydroxypropanal-d4 Application Scenarios

LC-MS/MS Quantification of Plasma Glyceraldehyde

This application leverages the +4 Da mass shift of (R)-2,3-Dihydroxypropanal-d4 to achieve >100-fold reduced isotopic background interference compared to d2-labeled internal standards [1]. In a typical workflow, a known concentration of the d4-labeled internal standard is spiked into plasma samples prior to protein precipitation and LC-MS/MS analysis using selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). The target analyte (m/z 90 → product ion) and internal standard (m/z 94 → corresponding product ion) are monitored simultaneously. The >100-fold improvement in signal-to-interference at the internal standard m/z channel enables a lower limit of quantification (LLOQ) that is approximately 1–2 orders of magnitude below what is achievable with a d2-labeled standard, directly translating to detection of subtle glyceraldehyde fluctuations in clinical samples for diabetes or AGE research [1].

Glycolytic Flux Tracing in Mammalian Cells

In this scenario, (R)-2,3-Dihydroxypropanal-d4 is administered to cultured mammalian cells (e.g., hepatocytes or cancer cell lines) to trace entry into glycolysis via glyceraldehyde kinase and GAPDH . Because the compound is enantiopure D-glyceraldehyde, 100% of the administered tracer is metabolically competent for GAPDH-mediated conversion to glyceraldehyde-3-phosphate, compared to only 50% for racemic DL-glyceraldehyde-d4 . This 2× higher tracer-specific signal enables researchers to use half the tracer mass for equivalent isotopic enrichment, reducing tracer costs and minimizing potential metabolic perturbation. Following incubation, cells are quenched, metabolites extracted, and LC-MS is used to track deuterium incorporation into glycolytic intermediates (e.g., 3-phosphoglycerate, phosphoenolpyruvate, lactate) and pentose phosphate pathway products, with the retained C-2 and C-3 deuterium atoms providing unambiguous flux measurements [2].

Mechanistic Isomerization Studies with DKIE

(R)-2,3-Dihydroxypropanal-d4 is employed as a substrate for glyceraldehyde isomerases or in non-enzymatic isomerization studies to probe hydrogen transfer mechanisms. The known deuterium kinetic isotope effect (AH/AD = 0.28; ΔEa = +9.1 kJ·mol⁻¹; estimated KIE ≈ 4–6 at 298 K) provides a quantitative benchmark for distinguishing between classical over-barrier mechanisms and hydrogen tunneling contributions [3]. Researchers can compare observed DKIE values in their specific enzyme system against this baseline to infer mechanistic details: deviations toward larger KIE values suggest enhanced tunneling contributions, while smaller KIE values may indicate rate-limiting steps other than hydrogen transfer. This quantitative framework is essential for drug discovery programs targeting aldose-ketose isomerases or for fundamental studies of enzyme catalysis where hydrogen transfer is a key step [3].

Multi-Site Deuterium Tracing for Metabolic Flux

This advanced application exploits the four deuterium atoms distributed across C-1, C-2, and C-3 of (R)-2,3-Dihydroxypropanal-d4 to generate distinct isotopologue signatures in downstream metabolites [2]. Unlike C-1 mono-deuterated analogs that lose the isotopic label entirely at the triose phosphate isomerase step, the C-2 and C-3 deuterium atoms are retained through glycolysis, the pentose phosphate pathway, and gluconeogenesis [2]. By tracking the distribution of d3-, d2-, and d1-labeled isotopologues in metabolites such as lactate, alanine, and ribose-5-phosphate using high-resolution mass spectrometry, researchers can simultaneously quantify flux through multiple branches of central carbon metabolism in a single tracer experiment. This multiplexed flux capability is not achievable with single-position labeled tracers and represents a distinctive advantage of the d4 labeling pattern [2].

Application

Selection Property

Validation Focus

Plasma glyceraldehyde LC-MS/MS quantification

Deuterium-labeled ISTD for quantitative bioanalysis

Isotopic interference and matrix-effect correction review

Glycolytic flux tracing in mammalian cells

Enantiopure D-glyceraldehyde-d4 for stereospecific pathway entry

Tracer-specific signal assessment and pathway specificity review

Mechanistic isomerization studies

Defined deuterium KIE benchmark

KIE correction and mechanistic interpretation review

Multi-site deuterium metabolic flux tracing

Multi-deuterium labeling for isotopologue distribution analysis

Flux partitioning validation across central carbon metabolism

• [1] Calculation based on natural 13C abundance (1.1%) for a C3 compound; binomial probability for 2×13C = (0.011)² ≈ 0.00012 (0.012%). Endogenous M+4 abundance < (0.011)⁴ = 1.5×10⁻⁸ (<0.000002%). View Source
• [2] Buescher JM, Antoniewicz MR, Boros LG, et al. A roadmap for interpreting 13C metabolite labeling patterns from cells. Curr Opin Biotechnol. 2015;34:189-201. View Source
• [3] Appayee C, Breslow R. Evidence for tunneling in base-catalyzed isomerization of glyceraldehyde to dihydroxyacetone by hydride shift under formose conditions. Proc Natl Acad Sci USA. 2014;111(19):6940-6943. View Source